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Compound of Interest

tert-Butyl (4-bromopyridin-2-
Compound Name:
yl)carbamate

Cat. No.: B112265

This technical guide provides comprehensive information on the chemical properties, synthesis,
and experimental protocols related to tert-Butyl (4-bromopyridin-2-yl)carbamate, a key
intermediate in pharmaceutical research and development. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Chemical Properties and Identification

tert-Butyl (4-bromopyridin-2-yl)carbamate is a heterocyclic compound widely used as a
building block in organic synthesis. Its Boc-protected amine group and bromo-substituted
pyridine ring make it a versatile reagent for introducing a 2-amino-4-bromopyridine moiety in
the synthesis of more complex molecules.

Below is a summary of its key quantitative data:
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Property Value Citations
Molecular Formula C10H13BrN202 [1112113114]
Molecular Weight 273.13 g/mol [21[31[4]
Exact Mass 272.016022 u [1]

CAS Number 207799-10-8 [1][2][5]
Appearance White to light brown solid [4]

Boiling Point 296.7 £ 25.0 °C (Predicted) [4]
Density 1.453 + 0.06 g/cm3 (Predicted) [4]

2-8°C, in a dark place under
Storage Temperature , [31[4]
an inert atmosphere

Experimental Protocol: Synthesis

The following section details a general procedure for the synthesis of tert-Butyl (4-
bromopyridin-2-yl)carbamate from 2-amino-4-bromopyridine and di-tert-butyl dicarbonate.[5]

2.1 Materials and Reagents

e 2-Amino-4-bromopyridine

» Di-tert-butyl dicarbonate (Bocz0)

e Lithium bis(trimethylsilyl)amide (LIHMDS) (1 M solution in hexane)
e Anhydrous Tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4ClI) solution

o Ethyl acetate (EtOAC)

o Water (H20)

e Brine (saturated agueous NaCl solution)
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e Anhydrous sodium sulfate (Na2S0a4)
2.2 Procedure

e Reaction Setup: A solution of 4-bromopyridin-2-amine (519 mg) is prepared in anhydrous
THF (15 mL).[5]

o Deprotonation: The solution is cooled to -5 °C, and a 1 M solution of lithium
bis(trimethylsilyl)amide in hexane (6 mL) is slowly added. The reaction mixture is stirred at
this temperature for 10 minutes.[5]

e Boc Protection: Di-tert-butyl dicarbonate (654 mg) is added to the reaction mixture. The
mixture is then allowed to warm to room temperature and is stirred for 1 hour.[5]

e Quenching: The reaction is quenched by the addition of a saturated ammonium chloride
solution (20 mL).[5]

o Extraction: The mixture is extracted with ethyl acetate.[5]
e Washing: The combined organic layers are washed sequentially with water and brine.[5]

e Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate and
then concentrated under reduced pressure to remove the solvent.[5]

e Product: This procedure affords the target product, tert-Butyl (4-bromopyridin-2-
yl)carbamate, in a 96% vyield.[5]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of tert-Butyl (4-bromopyridin-
2-yl)carbamate.
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Synthesis Workflow for tert-Butyl (4-bromopyridin-2-yl)carbamate

Reactants

4-bromopyridin-2-amine in Anhydrous THF

Lithium bis(trimethylsilyl)amide (LIHMDS) Di-tert-butyl dicarbonate (Boc20)

Rei;ction Steps

1. Deprotonation at -5 °C

2. Boc Protection (Addition of Boc20)

3. Stirring at Room Temperature for 1 hour

Workup anc{'Purification

4. Quenching with Saturated NH4Cl

5. Extraction with Ethyl Acetate

6. Washing with Water and Brine

7. Drying over Na2S0a

8. Concentration under Reduced Pressure

Final Broduct
\ 4

tert-Butyl (4-bromopyridin-2-yl)carbamate

Click to download full resolution via product page

A flowchart of the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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